(E)-3-(2-chlorophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C17H14ClN3O2S/c18-13-4-2-1-3-12(13)5-6-15(22)19-8-9-21-11-20-14-7-10-24-16(14)17(21)23/h1-7,10-11H,8-9H2,(H,19,22)/b6-5+
• InChI Key: NGUTXQUMSKMBDM-AATRIKPKSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NCCN2C=NC3=C(C2=O)SC=C3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NCCN2C=NC3=C(C2=O)SC=C3)Cl
• Molecular Formula: C17H14ClN3O2S
• Molecular Weight: 359.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acrylamide is a useful research compound. Its molecular formula is C17H14ClN3O2S and its molecular weight is 359.83. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry Synthesis

The synthesis of heterocyclic compounds like 4-chlorothieno[3,2-d]pyrimidine demonstrates the importance of (E)-3-(2-chlorophenyl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acrylamide in developing new synthetic strategies. These strategies aim to improve the synthesis of complex molecules with potential biological activities, avoiding the use of excess toxic reagents and simplifying aftertreatment processes (Cai Dejiao, 2011).

Antiproliferative Activity

Research on compounds containing the thieno[3,2-d]pyrimidin moiety, such as N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, has shown marked inhibition against the proliferation of various cancer cell lines. These findings highlight the potential of such compounds in cancer therapy, with significant antiproliferative activity demonstrated through various cellular and molecular assays (Pei Huang et al., 2020).

Anti-inflammatory Activity

The development of heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon has been explored for their anti-inflammatory properties. This research underlines the importance of the structural features of such compounds in mediating their biological effects, offering insights into the design of new anti-inflammatory agents (A. Amr et al., 2007).

Molecular Interaction Studies

Studies on p-hydroxycinnamic acid derivatives have explored their interaction with proteins like bovine serum albumin (BSA), illuminating the molecular basis of such interactions through fluorescence and UV–vis spectral studies. These findings are crucial for understanding the pharmacokinetics and pharmacodynamics of therapeutically relevant compounds (Fa-Yan Meng et al., 2012).